1-(2,5-dichlorophenyl)-5-methyl-N-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-3-carboxamide

• IUPAC Name: 1-(2,5-dichlorophenyl)-5-methyl-N-[3-(trifluoromethyl)phenyl]-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C17H11Cl2F3N4O/c1-9-23-15(25-26(9)14-8-11(18)5-6-13(14)19)16(27)24-12-4-2-3-10(7-12)17(20,21)22/h2-8H,1H3,(H,24,27)
• InChI Key: RXOLPXOTXLVSMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1C2=C(C=CC(=C2)Cl)Cl)C(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C17H11Cl2F3N4O
• Molecular Weight: 415.2 g/mol

Description

Compounds with similar structures are often used in the field of pharmaceuticals, agrochemicals, biology, functional materials, and ligand chemistry. They are known for their broad-spectrum pharmaceutical activity.

Synthesis Analysis

A convenient approach for the construction of pharmaceutically valuable 3-trifluoromethyl-1,2,4-triazoles has been developed, which employs the readily available trifluoroacetimidoyl chlorides, hydrazine hydrate and benzene-1,3,5-triyl triformate (TFBen) as starting materials.

Molecular Structure Analysis

The molecular structure of these compounds often displays single-bond characteristics. Theoretical calculations provide valuable insights into both global and local chemical activity, as well as the properties of molecules and chemicals, including their nucleophilic and electrophilic nature.

Chemical Reactions Analysis

These compounds are often synthesized via multi-component reactions. The reaction features broad substrate scope, high efficiency, and scalability, providing a facile and straightforward route to the biologically important 3-trifluoromethyl-1,2,4-triazole scaffolds in moderate to good yields.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be determined using various spectroscopic techniques, including infrared, 1 H NMR, 13 C NMR spectroscopy and X-ray diffraction.

Scientific Research Applications

Synthesis and Antipathogenic Activity

A study on the synthesis and spectroscopic properties of new thiourea derivatives, including those with 2,5-dichlorophenyl and trifluoromethylphenyl groups similar to the compound of interest, demonstrated significant antipathogenic activities against bacterial strains like Pseudomonas aeruginosa and Staphylococcus aureus. These findings indicate potential applications in developing novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Cytotoxic and Antibacterial Activities

Another relevant study focused on the synthesis of β-carboline derivatives possessing the 1,2,3-triazole ring, showing significant cytotoxic activity against cancer cell lines and excellent antibacterial efficacy against Enterococcus faecium. This suggests the compound's structural framework could be valuable in designing drugs with enhanced biological activities (Salehi et al., 2016).

Antimicrobial Agents Development

Research on the synthesis and biological evaluation of 1,4-disubstituted 1,2,3-triazole derivatives has highlighted moderate to good antimicrobial activities against both Gram-positive and Gram-negative bacteria, as well as fungal strains. This research area explores the compound's application in creating effective antimicrobial agents (Jadhav et al., 2017).

Inhibition of NF-kappaB and AP-1 Gene Expression

The compound's related structural analogs have been investigated for their inhibitory effects on transcription factors NF-kappaB and AP-1, essential for inflammatory and immune responses. Such studies lay the groundwork for the development of anti-inflammatory and immunomodulatory drugs (Palanki et al., 2000).

Mechanism of Action

While the specific mechanism of action for your compound is not available, similar compounds, especially trifluoromethyl-substituted 1,2,4-triazoles, have found extensive applications in the field of pharmaceuticals, agrochemicals, biology, functional materials, and ligand chemistry.

Safety and Hazards

While specific safety data for your compound is not available, similar compounds are considered hazardous and may cause skin irritation, serious eye irritation, and may be harmful if inhaled.

Future Directions

The future directions of research on these compounds could involve further study towards the toxicity risk assessment and structure-activity relationship of the pharmaceuticals containing trifluoromethyl-1,2,4-triazole cores.